2-(3-(Dimethylamino)propyl)-1-(2-fluorophenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[3-(dimethylamino)propyl]-1-(2-fluorophenyl)-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H25FN2O3/c1-14-12-17-19(13-15(14)2)30-23-20(22(17)28)21(16-8-5-6-9-18(16)25)27(24(23)29)11-7-10-26(3)4/h5-6,8-9,12-13,21H,7,10-11H2,1-4H3
• InChI Key: DCOOAGWBCIBRKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CCCN(C)C)C4=CC=CC=C4F
• Molecular Formula: C24H25FN2O3
• Molecular Weight: 408.5 g/mol
• CAS No.: 879922-06-2

Description

2-(3-(Dimethylamino)propyl)-1-(2-fluorophenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C24H25FN2O3 and its molecular weight is 408.473. The purity is usually 95%.
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Biological Activity

The compound 2-(3-(Dimethylamino)propyl)-1-(2-fluorophenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article synthesizes current research findings regarding its biological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The compound can be represented by the following structural formula:

$$\text{C}_{19}\text{H}_{24}\text{F}\text{N}_{2}\text{O}_{3}$$

Biological Activity Overview

Research indicates that this compound exhibits a variety of biological activities, including:

• Antioxidant Properties : The compound has shown significant antioxidant activity in various assays. Antioxidants are crucial in mitigating oxidative stress, which is linked to numerous diseases including cancer and neurodegenerative disorders.
• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit key enzymes involved in metabolic pathways, potentially impacting conditions like diabetes and obesity. Specifically, it has been noted to act as a glucokinase activator .
• Antimicrobial Activity : Some derivatives of chromeno[2,3-c]pyrroles have demonstrated antimicrobial properties against various pathogens. This suggests a potential role in developing new antimicrobial agents .

The mechanisms by which this compound exerts its biological effects are still under investigation. However, several hypotheses have been proposed:

• Interaction with Proteins : The compound may bind to specific proteins or receptors in the body, altering their function and leading to observed biological effects. For instance, its structure allows for potential interactions with glucokinase and other metabolic enzymes.
• Oxidative Stress Modulation : By acting as an antioxidant, the compound may reduce oxidative damage to cells and tissues, thereby exerting protective effects against various diseases.

Table 1: Summary of Biological Activities

Activity Type	Findings	Reference
Antioxidant	Exhibited significant free radical scavenging activity in vitro.
Enzyme Inhibition	Potential glucokinase activator; impacts glucose metabolism.
Antimicrobial	Effective against several bacterial strains; further studies needed for clinical relevance.

Case Study 1: Antioxidant Activity

A study conducted on various derivatives of the chromeno[2,3-c]pyrrole framework demonstrated that compounds similar to this compound exhibited strong antioxidant properties. The study utilized DPPH and ABTS assays to quantify the scavenging activity .

Case Study 2: Enzyme Interaction

In vitro experiments showed that the compound could enhance glucokinase activity in liver cells. This finding suggests a possible mechanism for its role in managing blood sugar levels and highlights its potential as a therapeutic agent for diabetes .